Fumarate hydratase-IN-1
Fumarate hydratase-IN-1
Fumarate hydratase-IN-1, an enzyme of the TCA cycle. Inhibition of fumarate hydratase-IN-1 can contribute to tumorigenicity in some cells. The use of a photoaffinity labeling strategy identified fumarate hydratase as the principal pharmacological target.[1] In vitro: The activity of this enzyme was measured using a well-established assay that monitored the conversion of fumarate into L-malate and subsequent oxidation of L-malate to oxaloacetate by malate dehydrogenase. Initial controls established that neither the carboxylic acid 3 nor ester 2 inhibited malate dehydrogenase Using this two-enzyme protocol we found that carboxylic acid 3 inhibited fumarate hydratase in a dose-dependent fashion in vitro. Besides, inhibition of fumarate hydratase can contribute to tumorigenicity in some cells.[1]
Brand Name:
Vulcanchem
CAS No.:
1644060-37-6
VCID:
VC0003402
InChI:
SMILES:
Molecular Formula:
C27H30N2O4
Molecular Weight:
446.54
Fumarate hydratase-IN-1
CAS No.: 1644060-37-6
Inhibitors
VCID: VC0003402
Molecular Formula: C27H30N2O4
Molecular Weight: 446.54
| CAS No. | 1644060-37-6 |
|---|---|
| Product Name | Fumarate hydratase-IN-1 |
| Molecular Formula | C27H30N2O4 |
| Molecular Weight | 446.54 |
| Description | Fumarate hydratase-IN-1, an enzyme of the TCA cycle. Inhibition of fumarate hydratase-IN-1 can contribute to tumorigenicity in some cells. The use of a photoaffinity labeling strategy identified fumarate hydratase as the principal pharmacological target.[1] In vitro: The activity of this enzyme was measured using a well-established assay that monitored the conversion of fumarate into L-malate and subsequent oxidation of L-malate to oxaloacetate by malate dehydrogenase. Initial controls established that neither the carboxylic acid 3 nor ester 2 inhibited malate dehydrogenase Using this two-enzyme protocol we found that carboxylic acid 3 inhibited fumarate hydratase in a dose-dependent fashion in vitro. Besides, inhibition of fumarate hydratase can contribute to tumorigenicity in some cells.[1] |
| Reference | [1]. Takeuchi T et al. Identification of Fumarate Hydratase Inhibitors with Nutrient-Dependent Cytotoxicity. J Am Chem Soc, 2015 Jan 21, 137(2): 564-567. |
| Last Modified | Aug 20 2021 |
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